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Compound of Interest

Compound Name: 5-Fluoropiperidin-3-ol

Cat. No.: B15261364 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 5-Fluoropiperidin-3-
ol, a fluorinated piperidine derivative of interest in medicinal chemistry and drug development.

Due to its structural similarity to piperidine, which is known to be corrosive and toxic, stringent

safety protocols are essential.[1] The introduction of a fluorine atom and a hydroxyl group can

alter the compound's reactivity and toxicological profile, necessitating careful handling.

Hazard Identification and Classification
5-Fluoropiperidin-3-ol is classified as a hazardous substance. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides a framework for its hazard

profile. While specific GHS classifications for all isomers of 5-Fluoropiperidin-3-ol may vary

slightly between suppliers, the general hazards are consistent.

GHS Pictograms:

Signal Word:Warning[2][3]

Hazard Statements:

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]
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H335: May cause respiratory irritation.[4]

Precautionary Statements:

A comprehensive list of precautionary statements is provided in the table below. These

statements are crucial for minimizing risk during handling and storage.
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Code Prevention Response Storage Disposal

P261

Avoid breathing

dust/fume/gas/mi

st/vapors/spray.

[4]

P302+P352: IF

ON SKIN: Wash

with plenty of

soap and water.

[4]

P403+P233:

Store in a well-

ventilated place.

Keep container

tightly closed.[4]

P501: Dispose of

contents/contain

er to an

approved waste

disposal plant.[4]

P264

Wash skin

thoroughly after

handling.[4]

P304+P340: IF

INHALED:

Remove person

to fresh air and

keep comfortable

for breathing.[4]

P405: Store

locked up.[4]

P271

Use only

outdoors or in a

well-ventilated

area.[4]

P305+P351+P33

8: IF IN EYES:

Rinse cautiously

with water for

several minutes.

Remove contact

lenses, if present

and easy to do.

Continue rinsing.

[4]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

P319: Get

medical help if

you feel unwell.

[4]

P332+P317: If

skin irritation

occurs: Get

medical help.[4]

P337+P317: If

eye irritation
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persists: Get

medical help.[4]

P362+P364:

Take off

contaminated

clothing and

wash it before

reuse.[4]

Physical and Chemical Properties
Understanding the physical and chemical properties of 5-Fluoropiperidin-3-ol is fundamental

to its safe handling and use in experimental settings.

Property Value

Molecular Formula C5H10FNO[2]

Molecular Weight 119.14 g/mol [2]

Appearance No information available

Odor No information available

Melting Point/Range
93 - 97 °C / 199.4 - 206.6 °F (for a related

compound)[5]

Boiling Point/Range No information available

Flash Point No information available[5]

Solubility No data available

Toxicological Information
Detailed toxicological studies on 5-Fluoropiperidin-3-ol are not readily available in the public

domain. However, based on the known hazards of piperidine and related fluorinated

compounds, it should be treated as a substance with potential for significant toxicity. Piperidine
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itself is corrosive and can cause severe skin burns.[1] Oral administration in animal studies has

been shown to cause weakness, respiratory distress, and convulsions.[1]

Acute Toxicity:

Oral: Harmful if swallowed.

Dermal: Toxic in contact with skin.

Inhalation: Toxic if inhaled.

Experimental Protocols: Safe Handling and
Emergency Procedures
Strict adherence to the following protocols is mandatory to ensure the safety of all laboratory

personnel.

4.1. Personal Protective Equipment (PPE)

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[5]

Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[5]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[5]

A lab coat must be worn at all times.

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[5]

4.2. Handling and Storage

Handling:

Use only under a chemical fume hood.[5]
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Avoid contact with skin, eyes, and personal clothing.[6]

Wash hands thoroughly after handling.[6]

Avoid breathing fumes, dust, or vapors.[5][6]

Minimize dust generation and accumulation.[5]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[5]

Store locked up.[5]

Incompatible Materials: Strong oxidizing agents.[5]

4.3. First-Aid Measures

Inhalation: If inhaled, remove the victim to fresh air and keep at rest in a position comfortable

for breathing. Call a POISON CENTER or doctor/physician if you feel unwell.[5]

Skin Contact: In case of skin contact, wash off immediately with plenty of water for at least

15 minutes.[5] If skin irritation occurs, get medical advice/attention.[5] Take off contaminated

clothing and wash before reuse.[5]

Eye Contact: In case of eye contact, rinse cautiously with water for several minutes.[5]

Remove contact lenses, if present and easy to do.[5] Continue rinsing.[5] If eye irritation

persists, get medical advice/attention.[5]

Ingestion: If swallowed, call a POISON CENTER or doctor/physician if you feel unwell.[5]

Rinse mouth.[5]

4.4. Accidental Release Measures

Personal Precautions: Use personal protective equipment.[7] Avoid dust formation.[7] Avoid

breathing vapors, mist, or gas.[7] Ensure adequate ventilation.[7] Evacuate personnel to safe

areas.[7]
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Environmental Precautions: Do not let the product enter drains.[7]

Methods for Containment and Cleaning Up: Sweep up and shovel into suitable containers for

disposal.[5] Avoid dust formation.[5]

Visualized Workflows
The following diagrams illustrate the logical flow for safe handling and emergency response.
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Start: Handling 5-Fluoropiperidin-3-ol

Assess Risks and Review SDS

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Certified Chemical Fume Hood

Handle Compound with Care
(Avoid dust/vapor generation)

Store in a Cool, Dry, Well-Ventilated Area
(Tightly sealed container) Decontaminate Work Area and Equipment

Remove PPE Correctly

Wash Hands Thoroughly

End of Procedure
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Spill or Exposure Occurs

Evacuate Immediate Area Administer First Aid
(Eye wash, safety shower)

Alert Supervisor and Safety Officer

Assess the Situation
(Nature of spill/exposure)

Small, Controllable Spill?

Large or Uncontrolled Spill

No

Follow Spill Cleanup Protocol

Yes

Contact Emergency Services / EH&S

Complete Incident Report

Seek Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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